Cas no 695208-71-0 (5-Thiazolamine, N-ethyl-)

5-Thiazolamine,  N-ethyl- structure
5-Thiazolamine, N-ethyl- structure
Product Name:5-Thiazolamine, N-ethyl-
CAS No:695208-71-0
MF:C5H8N2S
MW:128.195419311523
CID:973839
Update Time:2024-03-05

5-Thiazolamine, N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolamine, N-ethyl-
    • Inchi: 1S/C5H8N2S/c1-2-7-5-3-6-4-8-5/h3-4,7H,2H2,1H3
    • InChI Key: XHUSMOOOZPZVME-UHFFFAOYSA-N
    • SMILES: S1C(NCC)=CN=C1

Computed Properties

  • Exact Mass: 128.041
  • Monoisotopic Mass: 128.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 67.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.2A^2

Experimental Properties

  • Density: 1.185±0.06 g/cm3(Predicted)
  • Boiling Point: 238.9±13.0 °C(Predicted)
  • pka: 4.45±0.10(Predicted)
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